Cas no 1105626-26-3 (1-(Pyrrolidine-2-carbonyl)azepane)

• Product Name: 1-(Pyrrolidine-2-carbonyl)azepane
• CAS No: 1105626-26-3
• MF: C₁₁H₂₀N₂O
• MW: 196.289302825928
• MDL: MFCD09806043
• CID: 5605794
• PubChem ID: 18073021
• Update Time: 2025-10-21

1-(Pyrrolidine-2-carbonyl)azepane Chemical and Physical Properties

Names and Identifiers

• 1105626-26-3
• 1-(PYRROLIDINE-2-CARBONYL)AZEPANE
• EN300-899040
• SCHEMBL10326191
• AKOS000165252
• Methanone, (hexahydro-1H-azepin-1-yl)-2-pyrrolidinyl-
• 1-(Pyrrolidine-2-carbonyl)azepane

• MDL： MFCD09806043
• Inchi： 1S/C11H20N2O/c14-11(10-6-5-7-12-10)13-8-3-1-2-4-9-13/h10,12H,1-9H2
• InChI Key： WQMKVCVTFGJRHA-UHFFFAOYSA-N
• SMILES： O=C(C1CCCN1)N1CCCCCC1

Computed Properties

• Exact Mass: 196.157563266g/mol
• Monoisotopic Mass: 196.157563266g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 32.3Ų

Experimental Properties

• Density: 1.047±0.06 g/cm3(Predicted)
• Boiling Point: 350.5±35.0 °C(Predicted)
• pka: 9.72±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 1-(Pyrrolidine-2-carbonyl)azepane

Introduction to 1-(Pyrrolidine-2-carbonyl)azepane (CAS No. 1105626-26-3) in Modern Chemical and Pharmaceutical Research

The compound 1-(Pyrrolidine-2-carbonyl)azepane (CAS No. 1105626-26-3) represents a significant advancement in the realm of heterocyclic chemistry, particularly within the pharmaceutical industry. This molecule, characterized by its fused pyrrolidine and azepane rings, has garnered attention due to its unique structural properties and potential applications in drug development. The pyrrolidine moiety, known for its presence in numerous bioactive molecules, contributes to the compound's versatility, while the azepane ring system introduces rigidity and stability, making it an attractive scaffold for medicinal chemists.

Recent studies have highlighted the compound's utility as a building block in the synthesis of novel therapeutic agents. Its dual functionality allows for modifications at both the pyrrolidine and azepane positions, enabling the creation of diverse derivatives with tailored pharmacological profiles. This flexibility has been exploited in the development of compounds targeting various disease pathways, including central nervous system disorders and inflammatory conditions.

One of the most compelling aspects of 1-(Pyrrolidine-2-carbonyl)azepane is its role in the discovery of potential neuroactive agents. The pyrrolidine ring is frequently found in neurotransmitter receptor modulators, and its incorporation into this molecule suggests that derivatives may exhibit effects on receptors such as serotonin or dopamine. Preliminary computational studies have indicated that certain analogs may possess high affinity for these targets, making them promising candidates for further investigation.

In addition to its neuropharmacological potential, 1-(Pyrrolidine-2-carbonyl)azepane has shown promise in anti-inflammatory research. The azepane ring contributes to metabolic stability, which is crucial for drug candidates intended for long-term use. Furthermore, the presence of a carbonyl group at the 2-position of the pyrrolidine ring provides a site for further functionalization, allowing chemists to introduce groups that enhance binding interactions with biological targets.

The synthesis of 1-(Pyrrolidine-2-carbonyl)azepane itself is an intriguing challenge that has been addressed through multiple methodologies. Traditional approaches involve cyclization reactions between appropriately substituted precursors, while more recent techniques employ transition metal-catalyzed cross-coupling reactions to construct the desired ring systems efficiently. These synthetic strategies not only highlight the compound's synthetic accessibility but also demonstrate its suitability for large-scale production if needed.

From a computational chemistry perspective, 1-(Pyrrolidine-2-carbonyl)azepane has been subjected to extensive molecular modeling studies. These investigations have provided insights into its conformational preferences and interactions with biological macromolecules. For instance, docking simulations have revealed that certain derivatives may bind tightly to enzymes involved in metabolic pathways relevant to cancer and autoimmune diseases. Such findings underscore the compound's potential as a lead structure in structure-based drug design.

The pharmacokinetic properties of 1-(Pyrrolidine-2-carbonyl)azepane and its derivatives are also areas of active research. Studies using in vitro and in vivo models have begun to elucidate how structural modifications influence absorption, distribution, metabolism, and excretion (ADME). This information is critical for optimizing drug candidates before they proceed to clinical trials. Notably, some early results suggest that certain analogs exhibit favorable pharmacokinetic profiles, including good oral bioavailability and moderate metabolic clearance rates.

Looking ahead, the future directions for research involving 1-(Pyrrolidine-2-carbonyl)azepane are multifaceted. Efforts are underway to expand its chemical space by exploring novel synthetic routes and functional group transformations. Additionally, collaborations between academic institutions and pharmaceutical companies are likely to accelerate the discovery pipeline by leveraging complementary expertise in medicinal chemistry and biological sciences.

In conclusion,1-(Pyrrolidine-2-carbonyl)azepane (CAS No. 1105626-26-3) stands as a testament to the ingenuity of modern chemical research. Its unique structure offers a wealth of opportunities for developing new therapeutic agents with applications across multiple therapeutic areas. As our understanding of its properties grows through both experimental and computational studies,this compound promises to remain at forefront of pharmaceutical innovation for years to come.